Cas no 1780452-25-6 (Methyl 2-(4-aminothian-3-yl)acetate)

• Product Name: Methyl 2-(4-aminothian-3-yl)acetate
• CAS No: 1780452-25-6
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 5694898
• PubChem ID: 105483606
• Update Time: 2023-10-14

Methyl 2-(4-aminothian-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl2-(4-aminothian-3-yl)acetate
• EN300-1154473
• Methyl 2-(4-aminothian-3-yl)acetate
• 1780452-25-6

• Inchi： 1S/C8H15NO2S/c1-11-8(10)4-6-5-12-3-2-7(6)9/h6-7H,2-5,9H2,1H3
• InChI Key： BLYYWQFGDODAIZ-UHFFFAOYSA-N
• SMILES： S1CCC(C(CC(=O)OC)C1)N

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.6Ų